Cas no 72474-33-0 (Benzofuran,2-cyclopropyl-)
Benzofuran,2-cyclopropyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran,2-cyclopropyl-
- 72474-33-0
- 2-Cyclopropyl-1-benzofuran
- SCHEMBL19756712
- 2-Cyclopropylbenzofuran
-
- Inchi: 1S/C11H10O/c1-2-4-10-9(3-1)7-11(12-10)8-5-6-8/h1-4,7-8H,5-6H2
- InChI Key: YBKXQPLCZJHIPQ-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C=C1C1CC1
Computed Properties
- Exact Mass: 158.0732
- Monoisotopic Mass: 158.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
Benzofuran,2-cyclopropyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524535-1g |
2-Cyclopropylbenzofuran |
72474-33-0 | 97% | 1g |
$666 | 2024-07-24 |
Benzofuran,2-cyclopropyl- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on Benzofuran,2-cyclopropyl-
Introduction to Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) and Its Emerging Applications in Chemical Biology
Benzofuran,2-cyclopropyl-, identified by the Chemical Abstracts Service Number (CAS No.) 72474-33-0, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the benzofuran family, characterized by a fused benzene and furan ring system, which serves as a privileged scaffold in medicinal chemistry. The presence of a cyclopropyl substituent at the 2-position introduces additional conformational constraints and electronic effects, making it a versatile building block for the design of novel bioactive molecules.
The structural motif of Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) has been extensively explored in recent years for its potential applications in drug discovery. The benzofuran core is known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The cyclopropyl group, a small but potent functional moiety, enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further development.
Recent studies have highlighted the significance of Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have demonstrated its efficacy in inhibiting enzymes involved in cancer progression by modulating key signaling pathways such as the PI3K/Akt and MAPK cascades. The cyclopropyl substituent plays a crucial role in optimizing the binding interactions with these enzymatic targets, thereby enhancing the therapeutic potential of the compound.
In addition to its role in oncology research, Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) has been investigated for its antimicrobial properties. Emerging evidence suggests that this compound can disrupt bacterial cell membranes and inhibit essential metabolic processes, making it a promising candidate for the development of novel antibiotics. The unique combination of structural features in Benzofuran,2-cyclopropyl- allows it to interact with bacterial targets that are often resistant to conventional antibiotics, offering a novel approach to combat antibiotic-resistant strains.
The synthesis of Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) has also been refined through advanced chemical methodologies. Modern synthetic approaches leverage transition metal catalysis and asymmetric reactions to achieve high yields and enantioselectivity. These advancements have not only improved the accessibility of the compound but also opened new avenues for structural diversification and drug-like property optimization.
Another area where Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) has shown promise is in neurodegenerative disease research. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. The cyclopropyl group contributes to its ability to penetrate biological membranes efficiently, which is crucial for therapeutic applications targeting central nervous system disorders.
The pharmacokinetic profile of Benzofuran,2-cyclopropyl- (CAS No. 72474-33-0) has been thoroughly characterized to ensure its suitability for clinical development. Studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it could be developed into a viable therapeutic agent with good bioavailability and reduced toxicity.
In conclusion,Benzofuran,2-cyclopropyl-(CAS No.72474–33–0) represents a significant advancement in chemical biology with diverse applications across multiple therapeutic areas. Its unique structural features and pharmacological properties make it an invaluable scaffold for drug discovery efforts aimed at addressing unmet medical needs.
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